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Compound of Interest |

Compound Name: 3-Isopropylcyclohexanone
CAS No.: 23396-36-3
Cat. No.: B1297568
- 7

This document provides a detailed, procedural guide for the safe handling and disposal of 3-
isopropylcyclohexanone, designed for researchers, scientists, and drug development
professionals. The protocols herein are grounded in established safety standards to ensure
operational integrity and regulatory compliance, reinforcing a culture of safety within the
laboratory.

Hazard Assessment and Characterization

A thorough understanding of the chemical's properties is the foundation of its safe
management. 3-Isopropylcyclohexanone is a combustible liquid that poses specific health
risks, necessitating careful handling and disposal as a hazardous waste.[1] The causality
behind these stringent procedures is its potential for ignition and its irritant properties.

Table 1: Physicochemical and Hazard Data for 3-lsopropylcyclohexanone
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Property Value Source
CAS Number 23396-36-3 [1][2]
Molecular Formula CoH160 [1][3]
Physical State Liquid [4]

H227 (Combustible liquid),
H315 (Causes skin irritation),
H318/H319 (Causes serious

GHS Hazard Statements o [1]
eye damage/irritation), H335
(May cause respiratory

irritation)

| Incompatible Materials | Strong bases, Reducing agents, Acids, Strong oxidizing agents |[5][6]

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA), waste 3-isopropylcyclohexanone must be classified. Due to its nature as a
combustible liquid, it is characterized as an ignitable hazardous waste.[1][7] Therefore, it
should be assigned the hazardous waste code DOO01.[7] If it is a spent solvent mixed with other
specific non-halogenated solvents, it could also be classified under the F-list codes (e.g., FO03,
F005).[8][9][10]

Immediate Safety & Personal Protective Equipment
(PPE)

Before handling or preparing 3-isopropylcyclohexanone for disposal, adherence to safety
protocols is mandatory to mitigate exposure risks.

e Engineering Controls: All handling and preparation for disposal must occur in a well-
ventilated area, preferably within a certified chemical fume hood to prevent inhalation of
vapors.[3][11][12]

e Personal Protective Equipment (PPE): A comprehensive PPE strategy is non-negotiable.

o Eye/Face Protection: Wear chemical safety goggles and/or a full-face shield.[5][12]
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o Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity
before use.[5][12]

o Skin and Body Protection: Wear a flame-resistant lab coat and closed-toe shoes. Ensure
contaminated clothing is removed immediately and laundered before reuse.[3][12]

Step-by-Step Disposal Protocol

The disposal of 3-isopropylcyclohexanone is not merely a suggestion but a regulatory
requirement. Do not discharge this chemical into any sewer or drain.[3][13] The following
protocol ensures compliance and safety.

o Waste Collection & Container Selection:

o Designate a specific, chemically compatible waste container for 3-
isopropylcyclohexanone. This is typically a high-density polyethylene (HDPE) or glass
container with a secure, screw-top cap.

o The container must be in good condition, free from leaks or contamination.

o Do not mix 3-isopropylcyclohexanone with incompatible waste streams, such as strong
acids, bases, or oxidizing agents, to prevent dangerous chemical reactions.[5][6]

e Proper Labeling:

[¢]

Immediately label the waste container. The label must clearly state "HAZARDOUS
WASTE".

[¢]

List all chemical constituents by their full name, including "3-Isopropylcyclohexanone".

[¢]

Indicate the primary hazard, which is "Ignitable”.

o

Ensure the accumulation start date is clearly visible.
o Storage in a Satellite Accumulation Area (SAA):

o Store the sealed waste container in a designated SAA. This area must be at or near the
point of generation and under the control of the laboratory personnel.
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o The container must remain closed at all times except when waste is actively being added.
o The SAA must be in a secondary containment tray to capture any potential leaks.

o Store away from heat, open flames, sparks, or other ignition sources.[5][6][11]

e Arranging for Final Disposal:

o Once the waste container is full, or if the project is complete, contact your institution's
Environmental Health & Safety (EHS) department to schedule a waste pickup.

o The Principal Investigator (PI) holds the primary responsibility for ensuring that all
laboratory chemical wastes are properly disposed of in accordance with institutional and
federal regulations.[14][15]

o The waste will be transported by trained professionals to an approved waste disposal
plant for proper treatment, typically via controlled incineration.[3][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3-isopropylcyclohexanone.
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Workflow for 3-Isopropylcyclohexanone Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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